Cas no 847409-94-3 (N-(3-fluorophenyl)-2-(2-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide)

• Product Name: N-(3-fluorophenyl)-2-(2-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide
• CAS No: 847409-94-3
• MF: C₁₈H₁₇FN₂O₂S
• MW: 344.403186559677
• CID: 6408384
• PubChem ID: 18554001
• Update Time: 2025-06-03

N-(3-fluorophenyl)-2-(2-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluorophenyl)-2-(2-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide
• N-(3-fluorophenyl)-2-(2-methyl-4-oxo-3,4-dihydrobenzo[b][1,4]thiazepin-5(2H)-yl)acetamide
• 1,5-Benzothiazepine-5(2H)-acetamide, N-(3-fluorophenyl)-3,4-dihydro-2-methyl-4-oxo-
• AKOS024594692
• SR-01000134363
• N-(3-fluorophenyl)-2-(2-methyl-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl)acetamide
• 847409-94-3
• F0670-0102
• SR-01000134363-1

• Inchi： 1S/C18H17FN2O2S/c1-12-9-18(23)21(15-7-2-3-8-16(15)24-12)11-17(22)20-14-6-4-5-13(19)10-14/h2-8,10,12H,9,11H2,1H3,(H,20,22)
• InChI Key： IFPPFLMPXWOUIX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(CC(NC2C=CC=C(C=2)F)=O)C(CC1C)=O

Computed Properties

• Exact Mass: 344.09947712g/mol
• Monoisotopic Mass: 344.09947712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 610.2±55.0 °C(Predicted)
• pka: 12.94±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines

Additional information on N-(3-fluorophenyl)-2-(2-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide

Comprehensive Analysis of N-(3-fluorophenyl)-2-(2-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide (CAS No. 847409-94-3)

The compound N-(3-fluorophenyl)-2-(2-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide (CAS No. 847409-94-3) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, which combines a benzothiazepine core with a fluorophenyl acetamide moiety. This combination is of particular interest due to its potential applications in drug discovery and development, especially in targeting specific enzymatic pathways.

Recent studies have highlighted the growing demand for novel small-molecule inhibitors and modulators in therapeutic areas such as oncology, neurology, and metabolic disorders. The benzothiazepine scaffold, a key component of this compound, is known for its versatility in medicinal chemistry. Researchers are increasingly exploring its derivatives for their ability to interact with G-protein-coupled receptors (GPCRs) and ion channels, making CAS No. 847409-94-3 a subject of intense investigation.

One of the most frequently searched questions in scientific databases is: "What are the potential therapeutic applications of benzothiazepine derivatives?" This reflects the broader interest in the pharmacological potential of such compounds. The fluorophenyl group in N-(3-fluorophenyl)-2-(2-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide enhances its bioavailability and metabolic stability, which are critical factors in drug design. These properties align with current trends in precision medicine and personalized therapeutics, where molecular specificity is paramount.

From a synthetic chemistry perspective, the preparation of CAS No. 847409-94-3 involves multi-step organic transformations, including amide coupling and cyclization reactions. The presence of the fluorine atom introduces additional complexity, as it requires careful handling of fluorinated intermediates. This aspect is particularly relevant to researchers searching for "efficient synthesis routes for fluorinated benzothiazepines" or "strategies to improve yield in heterocyclic chemistry."

In the context of drug-likeness and ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, N-(3-fluorophenyl)-2-(2-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide exhibits favorable properties. Its logP and polar surface area values suggest moderate lipophilicity and permeability, which are desirable for oral bioavailability. These characteristics are often queried in searches like "How does fluorination affect drug metabolism?" or "What are the optimal physicochemical properties for CNS-active compounds?"

The compound's mechanism of action remains an active area of research. Preliminary data suggest it may interact with protein kinases or epigenetic regulators, which are hot topics in contemporary drug discovery. This aligns with the surge in interest around "targeted therapies for rare diseases" and "next-generation epigenetic modulators." As such, CAS No. 847409-94-3 represents a promising candidate for further preclinical evaluation.

Quality control and analytical characterization of N-(3-fluorophenyl)-2-(2-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide are critical for its application in research. Techniques such as HPLC, LC-MS, and NMR spectroscopy are routinely employed to verify its purity and structural integrity. These methods are frequently searched in conjunction with terms like "analytical validation of complex heterocycles" or "best practices for compound characterization in drug discovery."

In summary, N-(3-fluorophenyl)-2-(2-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-5-yl)acetamide (CAS No. 847409-94-3) is a compelling example of modern medicinal chemistry. Its structural features, synthetic accessibility, and potential biological activities make it a valuable subject for ongoing research. As the scientific community continues to explore its applications, this compound may contribute to advancements in targeted therapy and molecular pharmacology, addressing some of the most pressing challenges in healthcare today.